6-methyl-pyrrolo[2,1-b]thiazole-7-carboxylic Acid Ethyl Ester

• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: ethyl 6-methylpyrrolo[2,1-b][1,3]thiazole-7-carboxylate
• InChI: InChI=1S/C10H11NO2S/c1-3-13-10(12)8-7(2)6-11-4-5-14-9(8)11/h4-6H,3H2,1-2H3
• InChI Key: HKPQCVYKLJFNRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N(C=CS2)C=C1C

Description

6-methyl-pyrrolo[2,1-b]thiazole-7-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere a solution of dimethylzinc in toluene (1.2 M, 19.1 mL) is added to a mixture of 6-bromo-pyrrolo[2,1-b]thiazole-7-carboxylic acid ethyl ester (11.4 mmol) and [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.23 mmol, complex with CH2Cl2) in dioxane (35 mL). The mixture is heated to reflux for 2 h, stirred at RT for 12 h and diluted by addition of MeOH (2.3 mL) and TBME. The mixture is washed with aq. HCl (1.0 M) and water, dried over MgSO4, concentrated in vacuo and purified by FC (gradient: heptane to heptane/EtOAc 8/2) to give the desired product. LC-MS: tR=0.91 min; [M+H]+=210.0.